2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide

• IUPAC Name: 2-chloro-N-dibenzofuran-3-yl-4,5-difluorobenzamide
• InChI: InChI=1S/C19H10ClF2NO2/c20-14-9-16(22)15(21)8-13(14)19(24)23-10-5-6-12-11-3-1-2-4-17(11)25-18(12)7-10/h1-9H,(H,23,24)
• InChI Key: JBAJOIJIEBAEEB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)C4=CC(=C(C=C4Cl)F)F
• Molecular Formula: C19H10ClF2NO2
• Molecular Weight: 357.7 g/mol

Description

2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been extensively studied for its unique properties and potential uses.

Mechanism of Action

The mechanism of action of 2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide involves the inhibition of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also modulates certain signaling pathways that are involved in inflammation and immune response.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and modulate the immune response. It has also been found to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide in lab experiments is its potent anti-tumor and anti-inflammatory properties. It is also relatively easy to synthesize and isolate. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully monitored and controlled.

Future Directions

There are several future directions for the study of 2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide. One of the most promising areas of research is its potential use in the treatment of cancer and other diseases. It has also been suggested that this compound could be used as a tool for studying certain signaling pathways and enzymes. Further research is needed to fully understand the mechanisms of action and potential applications of this compound.

Synthesis Methods

The synthesis of 2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide involves a multistep process that includes the reaction of 2-chloro-3-nitrobenzoic acid with 2,3-difluoroaniline, followed by reduction of the nitro group and coupling with dibenzo[b,d]furan-3-ylamine. The final product is obtained after purification and isolation.

Scientific Research Applications

2-chloro-N-dibenzo[b,d]furan-3-yl-4,5-difluorobenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-tumor, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurological disorders.